7-O-(2,3,5-trideoxy-3-C-formylpentafuranosyl)adriamycinone
7-O-(2,3,5-trideoxy-3-C-formylpentafuranosyl)adriamycinone
Brand Name:
Vulcanchem
CAS No.:
100349-06-2
VCID:
VC0013055
InChI:
InChI=1S/C27H26O11/c1-11-12(9-28)6-18(37-11)38-16-8-27(35,17(30)10-29)7-14-20(16)26(34)22-21(24(14)32)23(31)13-4-3-5-15(36-2)19(13)25(22)33/h3-5,9,11-12,16,18,29,32,34-35H,6-8,10H2,1-2H3/t11-,12+,16-,18-,27-/m0/s1
SMILES:
CC1C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)C=O
Molecular Formula:
C27H26O11
Molecular Weight:
526.5 g/mol
7-O-(2,3,5-trideoxy-3-C-formylpentafuranosyl)adriamycinone
CAS No.: 100349-06-2
Main Products
VCID: VC0013055
Molecular Formula: C27H26O11
Molecular Weight: 526.5 g/mol
CAS No. | 100349-06-2 |
---|---|
Product Name | 7-O-(2,3,5-trideoxy-3-C-formylpentafuranosyl)adriamycinone |
Molecular Formula | C27H26O11 |
Molecular Weight | 526.5 g/mol |
IUPAC Name | (2S,3S,5S)-2-methyl-5-[[(1S,3S)-3,5,12-trihydroxy-3-(2-hydroxyacetyl)-10-methoxy-6,11-dioxo-2,4-dihydro-1H-tetracen-1-yl]oxy]oxolane-3-carbaldehyde |
Standard InChI | InChI=1S/C27H26O11/c1-11-12(9-28)6-18(37-11)38-16-8-27(35,17(30)10-29)7-14-20(16)26(34)22-21(24(14)32)23(31)13-4-3-5-15(36-2)19(13)25(22)33/h3-5,9,11-12,16,18,29,32,34-35H,6-8,10H2,1-2H3/t11-,12+,16-,18-,27-/m0/s1 |
Standard InChIKey | JKZAEYKWDZYMJV-BMFNZSJVSA-N |
Isomeric SMILES | C[C@H]1[C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)C=O |
SMILES | CC1C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)C=O |
Canonical SMILES | CC1C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O)C=O |
Synonyms | 7-O-(2,3,5-trideoxy-3-C-formyl-alpha-L-threo-pentafuranosyl)doxomycinone 7-O-(2,3,5-trideoxy-3-C-formylpentafuranosyl)adriamycinone 7-TFPA |
PubChem Compound | 127565 |
Last Modified | Nov 11 2021 |
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